Cas no 390410-10-3 (Pyrimidine, 2-[(5,6,6-trifluoro-5-hexenyl)thio]-)

• Product Name: Pyrimidine, 2-[(5,6,6-trifluoro-5-hexenyl)thio]-
• CAS No: 390410-10-3
• MF: C₁₀H₁₁F₃N₂S
• MW: 248.267951250076
• CID: 1504299
• Update Time: 2024-08-24

Pyrimidine, 2-[(5,6,6-trifluoro-5-hexenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[(5,6,6-trifluoro-5-hexenyl)thio]-
• Pyrimidine, 2-[(5,6,6-trifluoro-5-hexen-1-yl)thio]-

• Inchi： 1S/C10H11F3N2S/c11-8(9(12)13)4-1-2-7-16-10-14-5-3-6-15-10/h3,5-6H,1-2,4,7H2
• InChI Key： SCNQOAGTAKPIKJ-UHFFFAOYSA-N
• SMILES： C1(SCCCC/C(/F)=C(/F)\F)=NC=CC=N1

Computed Properties

• Exact Mass: 248.05963

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 321.8±42.0 °C(Predicted)
• PSA: 25.78
• pka: 0.37±0.33(Predicted)